Cas no 312306-35-7 (2-(tert-Butyl)-5-nitroindoline)

2-(tert-Butyl)-5-nitroindoline is a nitro-substituted indoline derivative characterized by the presence of a tert-butyl group at the 2-position and a nitro group at the 5-position of the indoline scaffold. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and fine chemicals. The tert-butyl group enhances steric stability, while the nitro functionality offers reactivity for further transformations, such as reductions or nucleophilic substitutions. Its well-defined structure and purity make it suitable for research applications requiring precise molecular modifications. The compound is typically handled under controlled conditions due to its potential sensitivity to light and heat.

2-(tert-Butyl)-5-nitroindoline structure

312306-35-7 structure

Product Name:2-(tert-Butyl)-5-nitroindoline

CAS No:312306-35-7

MF:C₁₂H₁₆N₂O₂

MW:220.267642974854

CID:2847657

PubChem ID:22464093

Update Time:2025-06-07

2-(tert-Butyl)-5-nitroindoline Chemical and Physical Properties

Names and Identifiers

- SCHEMBL6966089
- SB64394
- 312306-35-7
- 2-(tert-Butyl)-5-nitroindoline
- Inchi： 1S/C12H16N2O2/c1-12(2,3)11-7-8-6-9(14(15)16)4-5-10(8)13-11/h4-6,11,13H,7H2,1-3H3
- InChI Key： LYKLAWGRKFNPKM-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC2=C(C=1)CC(C(C)(C)C)N2)=O

Computed Properties

Exact Mass: 220.121177757Da
Monoisotopic Mass: 220.121177757Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 57.9Å²

2-(tert-Butyl)-5-nitroindoline Pricemore >>

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Chemenu	CM238228-1g	2-(tert-Butyl)-5-nitroindoline	312306-35-7	95%+	1g	$494	2023-03-05
Chemenu	CM238228-1g	2-(tert-Butyl)-5-nitroindoline	312306-35-7	95%+	1g	$396	2021-08-04
Chemenu	CM238228-5g	2-(tert-Butyl)-5-nitroindoline	312306-35-7	95%+	5g	$1061	2021-08-04
Chemenu	CM238228-10g	2-(tert-Butyl)-5-nitroindoline	312306-35-7	95%+	10g	$1594	2021-08-04
Chemenu	CM238228-25g	2-(tert-Butyl)-5-nitroindoline	312306-35-7	95%+	25g	$2660	2021-08-04
Alichem	A199007372-5g	2-(tert-Butyl)-5-nitroindoline	312306-35-7	97%	5g	$1640.16	2023-09-02
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